Cas no 67679-11-2 (Cyclohexanone, 2-acetyl-2-(2-propenyl)-)

• Product Name: Cyclohexanone, 2-acetyl-2-(2-propenyl)-
• CAS No: 67679-11-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 394335
• PubChem ID: 12120784
• Update Time: 2025-04-19

Cyclohexanone, 2-acetyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-2-(2-propenyl)-
• 2-acetyl-2-prop-2-enylcyclohexan-1-one
• DTXSID20477957
• 67679-11-2

• Inchi： 1S/C11H16O2/c1-3-7-11(9(2)12)8-5-4-6-10(11)13/h3H,1,4-8H2,2H3
• InChI Key： TUQLVPINSFVPOL-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(C)=O)CC=C

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14